2-(3,4-dimethylphenyl)-2-oxoethyl 3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)propanoate

• IUPAC Name: [2-(3,4-dimethylphenyl)-2-oxoethyl] 3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)propanoate
• InChI: InChI=1S/C22H25NO5/c1-12-3-4-14(9-13(12)2)17(24)11-28-18(25)7-8-23-21(26)19-15-5-6-16(10-15)20(19)22(23)27/h3-4,9,15-16,19-20H,5-8,10-11H2,1-2H3
• InChI Key: LPSKHTNXPJIQNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)COC(=O)CCN2C(=O)C3C4CCC(C4)C3C2=O)C
• Molecular Formula: C22H25NO5
• Molecular Weight: 383.4 g/mol

Description

The compound "2-(3,4-dimethylphenyl)-2-oxoethyl 3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-4-yl)propanoate" belongs to a class of organic compounds with potential applications in materials science, pharmaceuticals, and chemical synthesis. Its complex structure includes features characteristic of polycyclic compounds, azatricyclo decane moieties, and propanoate esters, suggesting multifaceted reactivity and potential for diverse chemical transformations.

Synthesis Analysis

The synthesis of related complex molecules typically involves multi-step reactions, starting from accessible materials. For example, a novel synthesis route to a related compound involved the transformation of 4-oxatricyclo[5.2.2.02,6]undec-8-ene-3,5-dione into a series of polycyclic ureas through reactions like acyl chloride formation, Curtius rearrangement, and thermal rearrangement of azides (Оковытая & Tarabara, 2014).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods such as NMR and IR spectroscopy are pivotal in characterizing the molecular structure of such compounds. For instance, the crystal structure of related dioxatricyclo decane derivatives has been elucidated, providing insights into their molecular geometry and electronic structure (Wei-don, 2014).

Chemical Reactions and Properties

The chemical reactivity of this compound category involves participation in various organic reactions, including cycloadditions, rearrangements, and nucleophilic substitutions. Studies on similar compounds highlight their potential to undergo transformations such as isocyanate formation and hydrolysis, revealing their versatile reactivity profile (Ranjith et al., 2022).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystalline structure are critical for understanding the applicability of these compounds. While specific data for the compound was not found, related research on organoboron compounds offers a glimpse into the physical characterization of structurally complex molecules (Kliegel et al., 1984).

Chemical Properties Analysis

Chemical properties, including reactivity towards different reagents, stability under various conditions, and potential for chemical modifications, are integral to utilizing such compounds in further chemical syntheses or applications. Research into similar compounds demonstrates a broad range of chemical behaviors, from high reactivity in cycloaddition reactions to stability under specific conditions (Jones et al., 1984).